Cas no 452947-78-3 (10-(3,4,5-trimethoxyphenyl)methylidene-9,10-dihydroanthracen-9-one)

• Product Name: 10-(3,4,5-trimethoxyphenyl)methylidene-9,10-dihydroanthracen-9-one
• CAS No: 452947-78-3
• Molecular Formula: C₂₄H₂₀O₄
• Molecular Weight: 372.413
• CID: 3332624
• PubChem ID: 11143223

10-(3,4,5-trimethoxyphenyl)methylidene-9,10-dihydroanthracen-9-one Properties

Names and Identifiers

• 9(10H)-ANTHRACENONE, 10-[(3,4,5-TRIMETHOXYPHENYL)METHYLENE]-
• 10-(3,4,5-trimethoxyphenyl)methylidene-9,10-dihydroanthracen-9-one
• BDBM50474305
• Z46031472
• EN300-100442
• Oprea1_295510
• 10-[(3,4,5-trimethoxyphenyl)methylidene]anthracen-9-one
• 10-[(3,4,5-trimethoxyphenyl)methylidene]-9,10-dihydroanthracen-9-one
• 452947-78-3
• CHEMBL422965
• CTA94778

• InChIKey： JWHMRMLZXWDBCZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H20O4/c1-26-21-13-15(14-22(27-2)24(21)28-3)12-20-16-8-4-6-10-18(16)23(25)19-11-7-5-9-17(19)20/h4-14H,1-3H3

Computed Properties

• Exact Mass: 372.13615911Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 372.13615911Da
• Heavy Atom Count: 28
• Complexity: 543
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes